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Compound of Interest

Compound Name: Cyclopentanethiol

Cat. No.: B157770

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental molecular properties of
cyclopentanethiol, a compound of interest in various chemical and pharmaceutical research
domains.

Core Molecular Data

Cyclopentanethiol, also known as cyclopentyl mercaptan, is a cyclic alkanethiol. Its core
molecular attributes are summarized below for easy reference and comparison.

Property Value Source
Molecular Formula C5H10S [1][2]13]
Alternate Molecular Formula C5H9SH [4]
Molecular Weight 102.20 g/mol [1114]
Molecular Weight (more

orecise) 102.198 g/mol [2]
Monoisotopic Mass 102.05032149 Da [1]

CAS Registry Number 1679-07-8 [1]12]
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Experimental Protocols

Detailed experimental protocols for determining the molecular weight and formula of a
compound like cyclopentanethiol typically involve the following standard analytical
techniques:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule and its
fragments, providing the monoisotopic mass and elemental compaosition.

o Methodology: A sample is introduced into the mass spectrometer, where it is ionized. The
resulting ions are accelerated and separated based on their mass-to-charge ratio. The
detector measures the abundance of each ion, producing a mass spectrum. High-
resolution mass spectrometry (HRMS) can provide highly accurate mass measurements,
allowing for the determination of the elemental formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure and confirm
the presence of specific functional groups, which corroborates the molecular formula.

o Methodology: The sample is placed in a strong magnetic field and irradiated with radio
waves. The nuclei of certain atoms (e.g., *H, 13C) absorb and re-emit this radiation at
specific frequencies. The resulting NMR spectrum provides information about the chemical
environment of each atom, allowing for the determination of the molecule's connectivity
and structure.

o Elemental Analysis: To determine the percentage composition of each element (Carbon,
Hydrogen, Sulfur) in the compound.

o Methodology: A sample is combusted in a controlled environment. The resulting
combustion products (e.g., CO2z, H20, SO2) are collected and quantified. The mass of
each product is used to calculate the percentage of the corresponding element in the
original sample.

Logical Relationship of Cyclopentanethiol's Core
Properties
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The following diagram illustrates the logical flow from the compound's name to its structural
representation and finally to its key quantitative descriptors.

Cyclopentanethiol has Molecular Formula ~ C5H10S determines | Molecular Weight | 102.20 g/mol

Click to download full resolution via product page

Core Properties of Cyclopentanethiol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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